4-(Cyclopropylmethyl)-2-iodophenol

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 4-(cyclopropylmethyl)-2-iodophenol
• InChI: InChI=1S/C10H11IO/c11-9-6-8(3-4-10(9)12)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2
• InChI Key: QUAHEKWIRUAITK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=CC(=C(C=C2)O)I

Description

4-(Cyclopropylmethyl)-2-iodophenol is an iodinated phenolic compound characterized by a cyclopropylmethyl substituent at the para position and an iodine atom at the ortho position of the aromatic ring. This structure confers unique physicochemical properties, including increased molecular weight (approximately 288.05 g/mol) and enhanced lipophilicity due to the iodine and cyclopropyl groups. The compound’s reactivity is influenced by the electron-withdrawing iodine atom, which polarizes the aromatic ring, and the steric bulk of the cyclopropylmethyl group, which may affect binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The iodination of the phenol can be achieved using iodine or iodinating agents under mild conditions .

Industrial Production Methods

Industrial production of 4-(Cyclopropylmethyl)-2-iodophenol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopropylmethyl)-2-iodophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The iodine atom can be reduced to form deiodinated products.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols (RSH) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group can yield quinones, while substitution of the iodine atom can produce various substituted phenols .

Scientific Research Applications

4-(Cyclopropylmethyl)-2-iodophenol has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

Industry: It can be utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 4-(Cyclopropylmethyl)-2-iodophenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the cyclopropylmethyl group can influence the compound’s overall reactivity and stability . The iodine atom can act as a leaving group in substitution reactions, facilitating the formation of new chemical bonds .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares 4-(Cyclopropylmethyl)-2-iodophenol with structurally related phenolic derivatives, emphasizing substituent-driven differences:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
4-(Cyclopropylmethyl)-2-iodophenol	-OH (phenol), -I (ortho), -CH₂C₃H₅ (para)	~288.05	High lipophilicity; potential use in medicinal chemistry (e.g., kinase inhibitors)	Inferred
4-Cyclopropylphenol	-OH (phenol), -C₃H₅ (para)	134.18	Moderate lipophilicity; intermediate in agrochemical synthesis
4-Propylphenol	-OH (phenol), -C₃H₇ (para)	136.19	Lower steric hindrance; used in polymer precursors
4-Butylphenol	-OH (phenol), -C₄H₉ (para)	150.22	Higher hydrophobicity; surfactant applications
4-{1-[(4-Iodophenyl)amino]propyl}phenol	-OH (phenol), -NH-C₃H₆- (linker), -I (para)	353.20	Dual functionalization (amino, iodine); potential radiopharmaceutical agent

Key Observations :

• Iodine Substitution: The ortho-iodine in 4-(Cyclopropylmethyl)-2-iodophenol enhances molecular weight and polarizability compared to non-iodinated analogs like 4-cyclopropylphenol. This may improve binding to hydrophobic pockets in proteins .
• Cyclopropylmethyl vs. Linear Alkyl Chains : The cyclopropyl group introduces steric and electronic effects distinct from linear alkyl chains (e.g., propyl, butyl). Its rigid, three-membered ring may reduce conformational flexibility, impacting receptor interactions .
• Amino-Functionalized Derivatives: Compounds like 4-{1-[(4-iodophenyl)amino]propyl}phenol demonstrate how additional functional groups (e.g., amines) expand utility in drug design, though their synthesis complexity increases .